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Compound of Interest

Compound Name: Octane-d18

Cat. No.: B101539

{ Get Quote

Octane-d18 is the fully deuterated isotopologue of n-octane. Its physical and chemical

properties are summarized in the table below.

Property

Value

Chemical Name

n-Octane-d18

Synonyms Perdeuterooctane, Octadecadeuteriooctane
CAS Number 17252-77-6

EC Number 241-285-3

Molecular Formula CsD1s or CD3(CD2)sCD3

Molecular Weight 132.34 g/mol [1][2][3][4][5]
Appearance Colorless liquid[3]

Boiling Point 125-127 °C[1][2][6]

Melting Point -57 °C[1][2][6]

Flash Point 13 °C (55.4 °F) - closed cup[2][6][7]
Density 0.815 g/mL at 25 °C[1][2][6][ 7]

Explosive Limits

0.34 - 6.3 %[1][2][6]

Isotopic Purity

>98 atom % D[1][2][6]

Solubility

Insoluble in water.[3]
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Hazard Identification and Classification

Octane-d18 is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The hazard pictograms and

statements are crucial for understanding the risks associated with this chemical.

GHS Hazard Pictograms

GHS Hazard Statements

GHSO02: Flame

H225: Highly flammable liquid and vapor.[2][4]
[8]1°]

GHSO07: Exclamation Mark

H315: Causes skin irritation.[2][4][8]

H336: May cause drowsiness or dizziness.[2][4]

[8]19]

GHSO08: Health Hazard

H304: May be fatal if swallowed and enters
airways.[2][4][8][9]

GHSO09: Environment

H410: Very toxic to aquatic life with long lasting
effects.[2][8]

Signal Word: Danger[2][4][6][8]

Safe Handling and Storage

Proper handling and storage of Octane-d18 are critical to ensure safety in the laboratory. The

following diagram illustrates the recommended workflow.
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Octane-d18 Safe Handling Workflow

Receiving & Storage Handling & Use

Store in ool Dry. Wel Ventlated Area | _efoe Use Safety Goggles Use in a Fume Hood or
aterusa
Spill-& Waste Disposal

| [ wasie
Use non-combusibie absorbentmateril | | cabeed.Seaied Conainer H Vi Lcensed Contactor

Inspect Container for Damage |—#

B

GHS Hazards

H315: Skin Irritation H336: Drowsiness/Dizziness

Precautionary Measures

HA10: Aquatic Toxicity

P210: Keep away from ignition sources P301+P310; If swallowed, call poison center P331: Do NOT induce vomiting P280: Wear protective glovesiclothing P271: Use in well-ventiated area P261: Avoid breathing vapors P273; Avoid release to environment
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Generalized Mechanism of Solvent-Induced Neurotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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